Cas no 2228143-96-0 (2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine
• CAS No: 2228143-96-0
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 5760854
• PubChem ID: 165964926
• Update Time: 2025-05-19

2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228143-96-0
• EN300-1994421
• 2-[1-(2-chloro-1,3-thiazol-5-yl)cyclobutyl]ethan-1-amine
• 2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine

• Inchi： 1S/C9H13ClN2S/c10-8-12-6-7(13-8)9(4-5-11)2-1-3-9/h6H,1-5,11H2
• InChI Key： BMZZADILKFFKKG-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2(CCN)CCC2)S1

Computed Properties

• Exact Mass: 216.0487973g/mol
• Monoisotopic Mass: 216.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine

Professional Introduction to Compound with CAS No. 2228143-96-0 and Product Name: 2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine

The compound identified by the CAS number 2228143-96-0 and the product name 2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a chloro-substituted thiazole ring and a cyclobutylamine moiety suggests a unique set of chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocycles, particularly those containing nitrogen, sulfur, or oxygen, are known for their diverse biological activities. The thiazole core in this compound is a well-documented pharmacophore that exhibits antimicrobial, antiviral, and anti-inflammatory properties. The introduction of a chloro group at the 2-position of the thiazole ring further modulates its reactivity and biological efficacy. This modification has been shown to enhance binding affinity to biological targets, making it an attractive scaffold for drug design.

The cyclobutylamine side chain in the molecule contributes to its steric bulk and potential for receptor interaction. Cycloalkylamines are frequently incorporated into drug molecules to improve solubility, metabolic stability, and binding affinity. The combination of these structural elements in 2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine suggests a multifaceted approach to pharmacological intervention. This compound may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory and infectious diseases.

Recent studies have highlighted the importance of thiazole derivatives in the development of novel therapeutics. For instance, derivatives of thiazole have been investigated for their potential in treating neurological disorders, cancer, and autoimmune diseases. The structural features of 2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine, particularly the chloro-substituted thiazole ring, align with these findings. Preliminary computational studies suggest that this compound may interact with biological targets such as kinases and proteases, which are key players in disease pathogenesis.

The cyclobutylamine moiety further enhances the compound's potential as a drug candidate by providing a rigid framework that can optimize binding interactions. This structural feature is particularly relevant in the context of enzyme inhibition, where precise spatial orientation is crucial for efficacy. The combination of these elements makes 2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine a versatile molecule with broad therapeutic implications.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties. The presence of both polar (amine) and non-polar (cyclobutyl) regions suggests good solubility in both aqueous and organic solvents, which is advantageous for formulation development. Furthermore, the electron-withdrawing nature of the chloro group may influence metabolic stability, making it an important factor to consider during drug development.

Current research efforts are focused on synthesizing analogs of this compound to optimize its pharmacological profile. By modifying substituents on the thiazole ring or the cyclobutylamine side chain, chemists can fine-tune biological activity and reduce potential side effects. Techniques such as high-throughput screening and structure-based drug design are being employed to identify lead compounds with enhanced efficacy.

The potential applications of 2-1-(2-chloro-1,3-thiazol-5-yl)cyclobutylethan-1-amine extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new chemical probes. Such probes can provide insights into disease pathways and facilitate the discovery of novel therapeutic targets.

As our understanding of molecular interactions continues to evolve, compounds like 2228143-96-0 will play an increasingly important role in drug discovery and development. The integration of computational chemistry with experimental techniques has accelerated the process of identifying promising candidates for further investigation. This compound exemplifies how structural innovation can lead to breakthroughs in medicine.

In conclusion,2 - 1 - ( 2 - chloro - 1 , 3 - thiazol - 5 - yl ) cyclobutylethan - 1 - amine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, including the chloro-substituted thiazole ring and cyclobutylamine moiety, make it a promising candidate for further investigation. Ongoing research efforts aim to optimize its pharmacological profile and explore its full therapeutic potential.